Cas no 902027-15-0 (1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine)

• Product Name: 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine
• CAS No: 902027-15-0
• MF: C₂₄H₂₆N₆O
• MW: 414.502844333649
• CID: 5425833
• Update Time: 2025-10-29

1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxyphenyl)-5-methyl-7-[4-(6-methylpyridin-2-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrimidine
• Pyrazolo[1,5-a]pyrimidine, 3-(2-methoxyphenyl)-5-methyl-7-[4-(6-methyl-2-pyridinyl)-1-piperazinyl]-
• 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine

• Inchi： 1S/C24H26N6O/c1-17-7-6-10-22(26-17)28-11-13-29(14-12-28)23-15-18(2)27-24-20(16-25-30(23)24)19-8-4-5-9-21(19)31-3/h4-10,15-16H,11-14H2,1-3H3
• InChI Key： OHGUIBQGRGRQIY-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3OC)C=NN1C(N1CCN(C3=NC(C)=CC=C3)CC1)=CC(C)=N2

Additional information on 1-3-(2-methoxyphenyl)-5-methylpyrazolo1,5-apyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine

Introduction to 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine (CAS No. 902027-15-0)

The compound 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine, identified by its CAS number 902027-15-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule, featuring a complex fused ring system, has garnered attention due to its potential therapeutic applications and structural uniqueness. The presence of multiple aromatic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

At the core of this compound's structure lies a pyrazolo[1,5-a]pyrimidine scaffold, which is well-documented for its biological activity. Pyrazolo[1,5-a]pyrimidines are known for their role in various pharmacological pathways, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a 2-methoxyphenyl group at the 1-3 position and a 6-methylpyridin-2-yl group at the 4-position introduces additional layers of functionality, enhancing its interactability with biological targets. This structural design not only contributes to its stability but also modulates its pharmacokinetic properties, making it an attractive molecule for medicinal chemists.

Recent studies have highlighted the importance of piperazine derivatives in medicinal chemistry due to their ability to enhance drug solubility and bioavailability. In this context, the 4-(6-methylpyridin-2-yl)piperazine moiety in our compound plays a crucial role in optimizing its pharmacological profile. The methyl substituent on the pyridine ring further fine-tunes the electronic properties of the molecule, influencing its binding affinity to biological receptors. This dual functionality makes the compound a versatile tool for exploring new therapeutic strategies.

The methyl groups present in both the pyrazolo[1,5-a]pyrimidine and pyridine rings contribute to the overall lipophilicity of the molecule, which is a critical factor in drug absorption and distribution. Additionally, the methoxy group on the phenyl ring introduces polarity without significantly compromising hydrophobicity, balancing the compound's solubility profile. Such structural features are often exploited in drug design to achieve optimal pharmacokinetic properties.

In light of recent advancements in computational chemistry and molecular modeling, researchers have been able to predict the binding interactions of this compound with various biological targets with high accuracy. The fused ring system and multiple aromatic interactions suggest potential binding to proteins involved in cancer pathways, such as kinases and transcription factors. Preliminary computational studies indicate that this compound may exhibit inhibitory activity against several enzymes implicated in tumor growth and progression.

The synthesis of 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine involves a multi-step process that requires careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations. The use of modern catalytic methods has improved the efficiency of these reactions, making it feasible to produce larger quantities for further testing.

One of the most exciting aspects of this compound is its potential application in combination therapies. By leveraging its unique structural features, it can be designed to interact with multiple targets simultaneously, thereby increasing therapeutic efficacy while minimizing side effects. This approach aligns with current trends in precision medicine, where personalized treatment regimens are tailored to individual patient needs.

Furthermore, the compound's stability under various conditions makes it suitable for formulation into different dosage forms. Whether administered orally or via other routes, maintaining structural integrity is essential for ensuring consistent drug delivery. Preliminary stability studies have shown promising results, indicating that this compound remains stable under ambient conditions for extended periods.

As research continues to uncover new biological pathways and targets, compounds like 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine will play a crucial role in addressing unmet medical needs. The integration of cutting-edge synthetic methodologies with advanced computational techniques will further accelerate the development of novel therapeutics based on similar molecular architectures.

In conclusion, 1-3-(2-methoxyphenyl)-5-methylpyrazolo[1,5-a]pyrimidin-7-yl-4-(6-methylpyridin-2-yl)piperazine (CAS No. 902027-15-0) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its complex structure and multifaceted functional groups offer numerous opportunities for therapeutic intervention across various disease states. As ongoing research uncovers new applications and optimizes synthetic routes, this compound promises to contribute significantly to future advancements in medicine.